N-[3-(1H-imidazol-1-yl)propyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H17N5S/c1-10-11(2)20-14-12(10)13(17-8-18-14)16-4-3-6-19-7-5-15-9-19/h5,7-9H,3-4,6H2,1-2H3,(H,16,17,18)
• InChI Key: XHPOHDRVYPMQSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)NCCCN3C=CN=C3)C
• Molecular Formula: C14H17N5S
• Molecular Weight: 287.39 g/mol

Description

“N-[3-(1H-imidazol-1-yl)propyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine” is a compound that contains an imidazole moiety. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of imidazole-containing compounds often involves the condensation of N-substituted piperidones with the appropriate imidazolpropyl groups. This leads to intermediates which are then reduced to the corresponding targets.

Molecular Structure Analysis

The molecular structure of imidazole-containing compounds is unique. For instance, the imidazole fragment is essentially planar and makes a dihedral angle with the other plane. The composition and structure of similar compounds have been supported by IR, 1H NMR, and 13C-NMR spectral analyses.

Chemical Reactions Analysis

Imidazole-containing compounds show both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms. They show two equivalent tautomeric forms.

Physical and Chemical Properties Analysis

The physical and chemical properties of imidazole-containing compounds vary. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The specific properties of “this compound” are not mentioned in the sources.

Mechanism of Action

While the specific mechanism of action for “N-[3-(1H-imidazol-1-yl)propyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine” is not explicitly mentioned in the sources, imidazole-containing compounds are known for their broad range of biological activities. For instance, some compounds are expected to work by blocking phosphorylation of tau proteins which will prevent them from folding incorrectly.

Safety and Hazards

Safety and hazards associated with imidazole-containing compounds can vary. For instance, some compounds are known to cause severe skin burns and eye damage. The specific safety and hazards of “N-[3-(1H-imidazol-1-yl)propyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine” are not mentioned in the sources.

Future Directions

Imidazole-containing compounds have become an important synthon in the development of new drugs. They show promise in the treatment and prevention of various diseases. The specific future directions for “N-[3-(1H-imidazol-1-yl)propyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine” are not mentioned in the sources.